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Compound of Interest

Compound Name: TP 472N

Cat. No.: B1191974

Get Quote

Executive Summary
TP-472 is a potent, selective, and cell-permeable chemical probe designed to inhibit the

bromodomains of BRD9 (Bromodomain-containing protein 9) and BRD7.[1][2] It was developed

by the Structural Genomics Consortium (SGC) in collaboration with Takeda.[3] To validate

biological findings derived from TP-472, the SGC developed a matched negative control, TP-

472N.

This guide details the precise structural modifications that render TP-472N inert while

maintaining physicochemical similarity to the active probe. Understanding this structural

nuance is critical for researchers to correctly interpret "on-target" versus "off-target" phenotypic

effects in chromatin biology and drug discovery.

Chemical Architecture & Structural Differences[5]
The utility of this probe pair relies on a "matched molecular pair" design. Both compounds

share the same core scaffold but differ at the specific motif responsible for mimicking the

acetyl-lysine (Kac) residue of histones.

Core Scaffold: Pyrrolo[1,2-a]pyrimidine
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Both TP-472 and TP-472N utilize a pyrrolo[1,2-a]pyrimidine core. This fused bicyclic system

provides the structural rigidity required to orient the side chains into the BRD9 hydrophobic

pocket.

The "Warhead": Acetyl-Lysine Mimicry vs. Inert Ether
The functional divergence lies in the substituent attached to the phenyl ring at position 8 of the

scaffold.

TP-472 (Active Probe):

Functional Group:Amide (-C(=O)NH-Cyclopropyl).

Mechanism: The amide carbonyl oxygen acts as a hydrogen bond acceptor, while the

amide nitrogen acts as a hydrogen bond donor. This geometry perfectly mimics the acetyl

group of a lysine residue on a histone tail, allowing TP-472 to anchor to the conserved

Asparagine (Asn) residue deep within the BRD9 binding pocket.

Auxiliary: A methyl group at the para position of the phenyl ring aids in hydrophobic

packing.

TP-472N (Negative Control):

Functional Group:Ether (-O-CH2-Cyclopropyl).

Mechanism: The amide linker is replaced by an ether linkage. The ether oxygen is a poor

hydrogen bond acceptor in this context and lacks the hydrogen bond donor (NH) entirely.

Furthermore, the geometry of the ether linkage alters the projection of the cyclopropyl tail,

preventing the "lock-and-key" fit required for high-affinity binding.

Result: The molecule retains similar solubility, molecular weight, and permeability to the

active probe but loses specific affinity for BRD9 (

).

Physicochemical Comparison Table
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Feature TP-472 (Active Probe)
TP-472N (Negative
Control)

CAS Number 2079895-62-6 2080306-24-5

Molecular Formula

Molecular Weight 333.39 g/mol 306.36 g/mol

Primary Target

BRD9 (

nM), BRD7 (

nM)

Inert (

for BRD9)

Key Structural Feature
Amide Linker (H-bond

Donor/Acceptor)

Ether Linker (No H-bond

Donor)

Solubility (DMSO) ~50 mM ~100 mM

Mechanistic Basis of Selectivity
The following diagram illustrates the logical flow of how the structural difference translates to

biological activity.

Chemical Probe Input
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Caption: Mechanistic divergence between TP-472 and TP-472N. The amide-to-ether

substitution abolishes the critical hydrogen bond network required for BRD9 inhibition.
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Experimental Protocols: Matched Pair Profiling
To rigorously validate BRD9 as a target in your phenotype of interest (e.g., cell viability,

differentiation, gene expression), you must run TP-472 and TP-472N in parallel.

Protocol: Cellular Target Validation
Objective: Determine if a phenotypic effect is driven by BRD9 inhibition.

Reagents:

TP-472 (Stock: 10 mM in DMSO)

TP-472N (Stock: 10 mM in DMSO)

Cell Culture Media

Step-by-Step Methodology:

Seeding: Seed cells in 96-well (for viability) or 6-well (for RNA/Western) plates. Allow 24h for

attachment.

Dose-Response Preparation: Prepare a serial dilution of both TP-472 and TP-472N.

Recommended Range: 10 nM to 10 µM.

Note: BRD9 effects are typically seen between 100 nM and 1 µM. Above 5-10 µM, off-

target effects may appear.

Treatment: Treat cells with TP-472 in triplicate and TP-472N in triplicate at identical

concentrations. Include a DMSO-only vehicle control.

Incubation: Incubate for 72 hours (viability) or 6-24 hours (early signaling/chromatin

displacement).

Readout: Perform assay (e.g., CellTiter-Glo, RT-qPCR for BRD9 target genes like CLEC1,

DUSP6, or FN1).
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Data Interpretation Logic
Use the following decision tree to interpret your results.

Observe Phenotype
(e.g., Cell Death)

Is Phenotype present
with TP-472?

Is Phenotype present
with TP-472N?

YES

NO EFFECT
Target not essential or

compound inactive in cell type

NO

VALIDATION SUCCESS
Effect is BRD9-dependent

NO (or >100x shift)

OFF-TARGET EFFECT
Effect is chemically non-specific

YES (Similar Potency)

Click to download full resolution via product page

Caption: Decision matrix for interpreting matched-pair chemical probe data. Success requires

activity with TP-472 and inactivity with TP-472N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191974?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

